IGF-1R
  • GSK1838705A
    GSK1838705A
    • Cat. No.:
    • B032306
    • CAS No.:
    • 1186659-59-5
    • Molecular Formula:
    • C27H27FN8O3
    • Molecular Weight:
    • 530.6 g/mol
    Description
    GSK1838705A, also known as GSK1838705A, is a useful research compound. Its molecular formula is C27H27FN8O3 and its molecular weight is 530.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
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  • AZ7550
    AZ7550
    • Cat. No.:
    • B560540
    • CAS No.:
    • 1421373-99-0
    • Molecular Formula:
    • C27H31N7O2
    • Molecular Weight:
    • 485.6 g/mol
    Description
    AZ7550 is a circulating active metabolite of AZD9291 and can reduce the activity of IGF1R with an IC50 of 1.6 μM.
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  • BMS 695735
    BMS 695735
    • Cat. No.:
    • B606243
    • CAS No.:
    • 1054315-48-8
    • Molecular Formula:
    • C26H31ClFN7O
    • Molecular Weight:
    • 512.0 g/mol
    Description
    BMS-695735 is a benzimidazole inhibitor of the insulin-like growth factor-1 receptor with broad spectrum in vivo antitumor activity. BMS-695735 was found to have potent CYP3A4 inhibition, CYP3A4 induction mediat...
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  • IGF-I (24-41)
    IGF-I (24-41)
    • Cat. No.:
    • B612642
    • CAS No.:
    • Molecular Formula:
    • C88H133N27O28
    • Molecular Weight:
    • 2017.2 g/mol
    Description
    IGF-I (24-41) is amino acids 24 to 41 fragment of Insulin-like Growth Factor I (IGF-I). IGF-I is partly responsible for systemic GH activities although it possesses a wide number of own properties (anabolic, ant...
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  • Ginsenoside Rg5
    Ginsenoside Rg5
    • Cat. No.:
    • B1139375
    • CAS No.:
    • 186763-78-0
    • Molecular Formula:
    • C42H70O12
    • Molecular Weight:
    • 767.0 g/mol
    Description
    Ginsenoside Rg5 is a triterpenoid saponin. It has a role as a metabolite.
    Ginsenoside Rg5 has been reported in Panax notoginseng and Centella asiatica with data available.
    a major constituent of steamed Gi...
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  • GSK2163632A
    GSK2163632A
    • Cat. No.:
    • B1672367
    • CAS No.:
    • Molecular Formula:
    • C27H32N8O3S
    • Molecular Weight:
    • 548.7 g/mol
    Description
    GSK2163632A is an insulin-like growth factor 1 receptor inhibitor. It acts by binding to a novel region of the GRK active site cleft that could likely be exploited to achieve more selectivity....
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  • PQ401
    PQ401
    • Cat. No.:
    • B1677983
    • CAS No.:
    • 196868-63-0
    • Molecular Formula:
    • C18H16ClN3O2
    • Molecular Weight:
    • 341.8 g/mol
    Description
    1-(5-chloro-2-methoxyphenyl)-3-(2-methyl-4-quinolinyl)urea is a member of quinolines.
    an IGF receptor type I antagonist;  structure in first source
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  • NVP-TAE 226
    NVP-TAE 226
    • Cat. No.:
    • B1684528
    • CAS No.:
    • 761437-28-9
    • Molecular Formula:
    • C23H25ClN6O3
    • Molecular Weight:
    • 468.9 g/mol
    Description
    2-[[5-chloro-2-[2-methoxy-4-(4-morpholinyl)anilino]-4-pyrimidinyl]amino]-N-methylbenzamide is a member of morpholines.
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  • XL228
    XL228
    • Cat. No.:
    • B8049575
    • CAS No.:
    • 952306-27-3
    • Molecular Formula:
    • C22H31N9O
    • Molecular Weight:
    • 437.5 g/mol
    Description
    XL228 is a novel anticancer compound designed to inhibit the insulin-like growth factor type-1 receptor (IGF1R), Src and Abl tyrosine kinases – targets that play crucial roles in cancer cell proliferation, survi...
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  • KW-2450 free base
    KW-2450 free base
    • Cat. No.:
    • B10827686
    • CAS No.:
    • 904899-25-8
    • Molecular Formula:
    • C28H29N5O3S
    • Molecular Weight:
    • 515.6 g/mol
    Description
    KW-2450 FREE BASE is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational indications.
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